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Introduction
Ofurace is a systemic phenylamide fungicide effective against a range of oomycete pathogens,

such as those from the Pythium and Phytophthora genera. Its mode of action involves the

targeted inhibition of ribosomal RNA biosynthesis, specifically by disrupting RNA polymerase I

in susceptible fungi.[1][2] A critical and often overlooked aspect of ofurace's chemical profile is

its stereoisomerism. The molecule possesses a single chiral center, leading to the existence of

two non-superimposable mirror-image isomers known as enantiomers. Commercially, ofurace
is manufactured and supplied as a 1:1 mixture of these enantiomers, known as a racemic

mixture.[3]

This technical guide provides a comprehensive overview of the stereoisomerism of ofurace, its

racemic nature, and the implications for its biological activity. While specific experimental data

on the differential fungicidal efficacy of ofurace enantiomers are not readily available in public

literature, this guide will draw upon data from the closely related and well-studied phenylamide

fungicide, metalaxyl, to illustrate the profound impact chirality can have on bioactivity. This

guide also furnishes detailed, synthesized protocols for the racemic synthesis of ofurace, the

chiral separation of its enantiomers, and the in-vitro assessment of their fungicidal activity.
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Stereoisomers are molecules that have the same molecular formula and sequence of bonded

atoms but differ in the three-dimensional orientations of their atoms in space. Ofurace, with the

chemical name (RS)-α-(2-chloro-N-2,6-xylylacetamido)-γ-butyrolactone, contains one chiral

carbon atom in the γ-butyrolactone ring.[3] This gives rise to two enantiomers: (R)-ofurace and

(S)-ofurace.

Figure 1: Relationship of Ofurace Stereoisomers.

Enantiomers share identical physical and chemical properties in an achiral environment, such

as melting point, boiling point, and solubility. However, they differ in their interaction with plane-

polarized light, rotating it in equal but opposite directions. This property is known as optical

activity. More critically for pharmaceutical and agrochemical applications, enantiomers can

exhibit significantly different biological activities due to the stereospecific nature of their

interactions with chiral biological molecules like enzymes and receptors.[4][5][6]

Quantitative Data on Physicochemical and
Biological Properties
Specific quantitative data for the individual enantiomers of ofurace are not publicly

documented. However, the principles of stereoselective bioactivity are well-established for the

phenylamide class of fungicides. Metalaxyl, a closely related compound, has been extensively

studied, and its fungicidal activity is almost exclusively attributed to the (R)-enantiomer, which is

commercially sold as the enantiopure product Metalaxyl-M (also known as mefenoxam).[4][7]

The (S)-enantiomer is considered biologically inactive.

The following tables present data for racemic metalaxyl and its active (R)-enantiomer to serve

as an illustrative analogue for the expected differences in ofurace enantiomers.

Table 1: Physicochemical Properties of Ofurace and
Analogue Metalaxyl
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Property Racemic Ofurace Racemic Metalaxyl
Metalaxyl-M ((R)-
enantiomer)

IUPAC Name

(RS)-α-(2-chloro-N-

2,6-xylylacetamido)-γ-

butyrolactone[3]

Methyl N-

(methoxyacetyl)-N-

(2,6-xylyl)-DL-

alaninate[8]

Methyl N-

(methoxyacetyl)-N-

(2,6-xylyl)-D-

alaninate[8]

Molecular Formula C₁₄H₁₆ClNO₃[3] C₁₅H₂₁NO₄[8] C₁₅H₂₁NO₄[4]

Molecular Weight 281.74 g/mol [3] 279.33 g/mol [8] 279.33 g/mol [4]

Solubility in Water Data not available 8,400 mg/L (22°C)[8]
More soluble than

racemate[3]

Melting Point Data not available 71-72 °C[8] Data not available

Specific Optical

Rotation
0° (racemic) 0° (racemic) Levorotatory (-)[8]

Table 2: Comparative Fungicidal Activity (EC₅₀) of
Metalaxyl Against Phytophthora
EC₅₀ (Effective Concentration 50%) is the concentration of a fungicide that causes a 50%

reduction in mycelial growth.

Pathogen
Racemic Metalaxyl
(µg/mL)

Metalaxyl-M ((R)-
enantiomer)
(µg/mL)

Reference

Phytophthora

infestans (sensitive

isolates)

~0.27
~0.1 (activity is

doubled)
[4][9]

Phytophthora andina

(sensitive isolates)
0.27 0.568 [9]

Note: The data for Metalaxyl-M indicates that approximately half the concentration is needed to

achieve the same effect as the racemate, confirming the (R)-enantiomer is the primary active
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component.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis, separation, and

biological evaluation of ofurace. These protocols are synthesized from established chemical

principles and published methods for analogous compounds due to the absence of specific,

detailed procedures for ofurace in the literature.

Synthesis of Racemic Ofurace
The synthesis of racemic ofurace is a two-step process involving the chloroacetylation of 2,6-

dimethylaniline followed by N-alkylation with α-bromo-γ-butyrolactone (or a related derivative).

A more direct described commercial synthesis involves reacting the chloroacetylated

intermediate with tetrahydro-2-oxo-3-furanol.[3]
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Step 1: Chloroacetylation

Step 2: N-Alkylation / Coupling

2,6-Dimethylaniline Intermediate:
2-chloro-N-(2,6-dimethylphenyl)acetamide

Chloroacetyl Chloride

Racemic Ofurace

Base (e.g., Triethylamine)
Solvent (e.g., Toluene)

Tetrahydro-2-oxo-3-furanol
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Racemic Ofurace Sample

Inject into Chiral HPLC System

Chiral Stationary Phase
(e.g., Amylose-based)

Separation based on
differential interaction

Detector (UV/CD)

Fraction Collection

Time-based

(R)-Ofurace
(Enantiomer 1)

(S)-Ofurace
(Enantiomer 2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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